Cas no 2294379-60-3 (2-{2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl}acetic acid)

• Product Name: 2-{2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl}acetic acid
• CAS No: 2294379-60-3
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5058704
• Update Time: 2026-02-28

2-{2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(tert-Butoxycarbonyl)octahydro-1H-isoindol-5-yl)acetic acid
• 2-{2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl}acetic acid

• Inchi： 1S/C15H25NO4/c1-15(2,3)20-14(19)16-8-11-5-4-10(7-13(17)18)6-12(11)9-16/h10-12H,4-9H2,1-3H3,(H,17,18)
• InChI Key： DXXMNYIHSSDZLQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CCC(CC(=O)O)CC2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8

Additional information on 2-{2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl}acetic acid

Introduction to 2-{2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl}acetic acid (CAS No. 2294379-60-3)

2-{2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl}acetic acid (CAS No. 2294379-60-3) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, often referred to as TBOC-protected isoindoline acetic acid, is characterized by its unique structural features and functional groups, which make it a valuable intermediate in the synthesis of complex molecules and bioactive compounds.

The molecular structure of 2-{2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl}acetic acid consists of a tert-butoxycarbonyl (TBOC) protecting group attached to the nitrogen atom of an octahydroisoindole ring, which is further substituted with an acetic acid moiety. The TBOC group is widely used in organic synthesis for the protection of amino groups, as it can be easily removed under mild acidic conditions, allowing for precise control over the reactivity of the amino functionality.

In recent years, there has been a growing interest in the use of 2-{2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl}acetic acid in the development of novel therapeutic agents. The octahydroisoindole scaffold is known for its ability to form stable and bioactive structures, making it an attractive core for the design of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of this compound as a lead structure for the development of inhibitors targeting protein-protein interactions (PPIs), which are crucial in many biological processes and disease states.

The synthesis of 2-{2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl}acetic acid typically involves multi-step procedures, including the formation of the octahydroisoindole ring, introduction of the TBOC protecting group, and subsequent functionalization with the acetic acid moiety. Advanced synthetic techniques such as transition metal-catalyzed reactions and organocatalysis have been employed to improve the efficiency and selectivity of these transformations. A notable example is a protocol reported in Organic Letters in 2019, which described a palladium-catalyzed coupling reaction that facilitated the construction of the octahydroisoindole core with high yields and excellent stereoselectivity.

The physical and chemical properties of 2-{2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl}acetic acid have been extensively studied to understand its behavior in different environments. This compound is generally stable under standard laboratory conditions but may require careful handling to avoid premature deprotection or degradation. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in various synthetic protocols and biological assays.

In addition to its applications in drug discovery, 2-{2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl}acetic acid has also found utility in materials science and polymer chemistry. The presence of multiple functional groups allows for its incorporation into polymers with tailored properties, such as enhanced mechanical strength or improved biocompatibility. A recent study published in Macromolecules explored the use of this compound as a monomer for the synthesis of biodegradable polymers with potential applications in tissue engineering and drug delivery systems.

The safety profile of 2-{2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl}acetic acid has been evaluated through various toxicity studies. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines to minimize any potential risks. The compound should be stored in a cool, dry place away from incompatible materials and handled using appropriate personal protective equipment (PPE).

In conclusion, 2-{2-[(tert-butoxy)carbonyl-octahydro1H-isoindol5-yl}acetic acid (CAS No. 2294379-60-3) is a multifunctional compound with broad applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions to complex scientific challenges. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on various fields.